Cas no 2172436-46-1 (1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172436-46-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5800292
• PubChem ID: 165602406
• Update Time: 2025-05-23

1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594958
• 2172436-46-1

• Inchi： 1S/C12H19N3O2/c1-17-8-6-12-11(9-16)13-14-15(12)7-5-10-3-2-4-10/h9-10H,2-8H2,1H3
• InChI Key： GAUJFOGUHIEZMM-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C=O)N=NN1CCC1CCC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57Ų

Additional information on 1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(2-Cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

The compound CAS No 2172436-46-1, also known as 1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with significant importance in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a triazole ring substituted with a cyclobutylethyl group and a methoxyethyl group, along with an aldehyde functional group. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that typically includes the formation of the triazole ring via a click reaction or other cyclization methods. The substitution pattern of the triazole ring plays a critical role in determining its biological activity and chemical reactivity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific enzymes and receptors involved in various disease pathways.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, its ability to inhibit certain kinases makes it a valuable lead compound in oncology research. Additionally, the presence of the aldehyde group allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. Researchers have also explored its use in agrochemicals, where it exhibits potential as a fungicide or insecticide due to its unique structural features.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of CAS No 2172436-46-1. Quantum mechanical calculations have revealed that the cyclobutyl group introduces steric hindrance, which can influence the compound's binding affinity to target proteins. Furthermore, molecular dynamics simulations have demonstrated that the methoxyethyl substituent enhances solubility and stability in aqueous environments, making it more suitable for biological applications.

The study of this compound has also extended into materials science, where it is being investigated as a precursor for advanced materials such as polymers and nanoparticles. Its ability to undergo various types of cross-linking reactions makes it a versatile building block for creating materials with tailored properties. For example, researchers have explored its use in developing stimuli-responsive polymers that can respond to changes in temperature or pH.

In conclusion, 1-(2-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No 2172436-46-1) is a multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it an attractive candidate for drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.